Cas no 1315370-96-7 (5-chloro-3-(4-chlorophenyl)-1H-1,2,4-triazole)

• Product Name: 5-chloro-3-(4-chlorophenyl)-1H-1,2,4-triazole
• CAS No: 1315370-96-7
• MF: C₈H₅Cl₂N₃
• MW: 214.051398992538
• MDL: MFCD19685606
• CID: 4588251
• Update Time: 2025-06-14

5-chloro-3-(4-chlorophenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(4-chlorophenyl)-1H-1,2,4-triazole
• 5-Chloro-3-(4-chloro-phenyl)-1H-[1,2,4]triazole
• 5-chloro-3-(4-chlorophenyl)-1H-1,2,4-triazole

• MDL： MFCD19685606
• Inchi： 1S/C8H5Cl2N3/c9-6-3-1-5(2-4-6)7-11-8(10)13-12-7/h1-4H,(H,11,12,13)
• InChI Key： OUCNRPSECDTEMP-UHFFFAOYSA-N
• SMILES： N1C(Cl)=NC(C2=CC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 212.986
• Monoisotopic Mass: 212.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2

Additional information on 5-chloro-3-(4-chlorophenyl)-1H-1,2,4-triazole

Comprehensive Analysis of 5-chloro-3-(4-chlorophenyl)-1H-1,2,4-triazole (CAS No. 1315370-96-7)

The compound 5-chloro-3-(4-chlorophenyl)-1H-1,2,4-triazole (CAS No. 1315370-96-7) is a chlorinated derivative of the 1,2,4-triazole family, which has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic compound features a triazole ring substituted with chlorine atoms at the 5-position and a 4-chlorophenyl group at the 3-position, contributing to its unique chemical and biological properties. Researchers and industries are increasingly exploring its potential as a building block for drug discovery and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

One of the key reasons for the rising interest in 5-chloro-3-(4-chlorophenyl)-1H-1,2,4-triazole is its structural similarity to other biologically active triazole derivatives. Triazoles are known for their ability to interact with enzymes and receptors, making them valuable in designing antifungal agents, anti-inflammatory drugs, and anticancer therapies. For instance, the presence of chlorine atoms enhances the compound's lipophilicity, which can improve membrane permeability and bioavailability—a critical factor in modern pharmaceutical development. Recent studies have also highlighted its potential as a corrosion inhibitor in industrial applications, addressing the need for eco-friendly alternatives to traditional chemicals.

In the context of agrochemical research, 5-chloro-3-(4-chlorophenyl)-1H-1,2,4-triazole has shown promise as a precursor for pesticide formulations. Its mode of action involves disrupting metabolic pathways in pests, offering a targeted approach to crop protection. This aligns with the global shift toward sustainable agriculture and reduced environmental impact. Farmers and agronomists are increasingly searching for compounds that balance efficacy with safety, and this triazole derivative fits well into that paradigm. Additionally, its stability under various environmental conditions makes it a reliable candidate for field applications.

From a synthetic chemistry perspective, the preparation of 5-chloro-3-(4-chlorophenyl)-1H-1,2,4-triazole involves multi-step reactions, often starting from readily available aromatic precursors. Optimizing its synthesis has been a focus for chemists aiming to improve yield and reduce waste, in line with the principles of green chemistry. The compound's crystallographic data and spectroscopic properties have been extensively studied, providing valuable insights for quality control and regulatory compliance. These aspects are particularly relevant to manufacturers and researchers who prioritize process scalability and reproducibility.

The safety profile of 5-chloro-3-(4-chlorophenyl)-1H-1,2,4-triazole has also been a topic of discussion in scientific forums. While it is not classified as a hazardous substance under current regulations, proper handling and storage are recommended to ensure workplace safety. This is especially important for laboratories and production facilities that handle large quantities of the compound. Environmental toxicity studies have indicated low bioaccumulation potential, which further supports its use in eco-conscious applications.

Looking ahead, the demand for 5-chloro-3-(4-chlorophenyl)-1H-1,2,4-triazole is expected to grow, driven by its diverse applications and the ongoing need for innovative chemical solutions. Its compatibility with high-throughput screening platforms in drug discovery and its role in developing next-generation agrochemicals position it as a compound of significant interest. As research continues to uncover new uses for this molecule, it is likely to remain a focal point in both academic and industrial settings.

In summary, 5-chloro-3-(4-chlorophenyl)-1H-1,2,4-triazole (CAS No. 1315370-96-7) represents a compelling example of how heterocyclic chemistry can address contemporary challenges in healthcare, agriculture, and materials science. Its unique properties, combined with its adaptability to various applications, make it a valuable asset for researchers and industries alike. Whether you are a chemist exploring new synthetic routes, a pharmacologist investigating bioactive molecules, or an agronomist seeking sustainable pest control solutions, this compound offers a wealth of opportunities for innovation and advancement.